1-(2,3-Dihydro-2-vinyl-1H-inden-2-yl)-ethanone

• Molecular Formula: C13H14O
• Molecular Weight: 186.25 g/mol
• IUPAC Name: 1-(2-ethenyl-1,3-dihydroinden-2-yl)ethanone
• InChI: InChI=1S/C13H14O/c1-3-13(10(2)14)8-11-6-4-5-7-12(11)9-13/h3-7H,1,8-9H2,2H3
• InChI Key: HYIQIVIBTQXQBJ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1(CC2=CC=CC=C2C1)C=C

Description

1-(2,3-Dihydro-2-vinyl-1H-inden-2-yl)-ethanone is a useful research compound. Its molecular formula is C13H14O and its molecular weight is 186.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

1-(2,3-Dihydro-2-vinyl-1H-inden-2-yl)-ethanone was prepared by treating 2,3-dihydro-2-vinyl-1H-indene-2-carboxylic acid chloride with ethoxy magnesium malonic acid ethyl ester in dibutylether and after that with sulfuric acid according to the method of Reynolds, G.A. and Hauser, C.B., Org. Synth. 30 (1957) 70.

Synthesis routes and methods II

Procedure details

EP 0247764 B (ORION-YHTYMÄ OY) Feb. 12, 1987 disclosed the following process for preparation of 5-(2-ethyl-2,3-dihydro-1H-inden-2-yl)-1H-imidazole hydrochloride. The process starts by reaction of alpha, alpha′-dibromo-o-xylene with 4-penten-2-one to obtain 1-(2,3-dihydro-2-vinyl-1H-inden-2-yl)ethanone. The obtained intermediate was brominated, e.g. with bromine, methylene chloride was used as solvent and 2-bromo-1-(2,3-dihydro-2-vinyl-1H-inden-2-yl)-ethanone was obtained, which is thereafter reacted with formamide in excess formamide to give a 4(5)-(2,3-dihydro-2-vinyl-1H-inden-2-ylimidazole hydrochloride. As the last step the vinyl group was catalytically hydrogenated to an ethyl group so as to form a product 4(5)-(2,3-dihydro-2-ethyl-1H-inden-2-yl) imidazole.